MC-VC-PABC-DNA31

• Molecular Formula: C77H96N10O21
• Molecular Weight: 1497.6 g/mol
• InChI: InChI=1S/C77H96N10O21/c1-38(2)60(83-54(90)20-13-12-14-31-87-55(91)25-26-56(87)92)74(100)82-50(19-16-30-79-75(78)101)73(99)80-47-23-21-46(22-24-47)37-104-76(102)81-48-27-32-86(33-28-48)49-35-51(89)61-53(36-49)107-70-62(84-61)57-58-66(95)44(8)69-59(57)71(97)77(10,108-69)105-34-29-52(103-11)41(5)68(106-45(9)88)43(7)65(94)42(6)64(93)39(3)17-15-18-40(4)72(98)85-63(70)67(58)96/h15,17-18,21-26,29,34-36,38-39,41-43,48,50,52,60,64-65,68,93-95,97H,12-14,16,19-20,27-28,30-33,37H2,1-11H3,(H,80,99)(H,81,102)(H,82,100)(H,83,90)(H,85,98)(H3,78,79,101)/b17-15?,34-29+,40-18?/t39-,41+,42+,43+,50-,52-,60-,64-,65+,68+,77-/m0/s1
• InChIKey: MJUSLPQDGZEJSC-JOTAZMAUSA-N

MC-VC-PABC-DNA31: Quaternary Ammonium ADC Linker-Payload

MC-VC-PABC-DNA31 (CAS 1639352-03-6) is a protease-cleavable drug-linker conjugate designed for antibody-drug conjugates (ADCs). It comprises a maleimidocaproyl (MC) thiol-reactive handle, a valine-citrulline (VC) dipeptide substrate for cathepsin B, a self-immolative p-aminobenzyloxycarbonyl (PABC) spacer, and DNA31—a potent RNA polymerase inhibitor payload (MW 898.99, CAS 845626-57-5) [1]. The conjugate embodies a bioreversible quaternary ammonium linkage technology that, unlike conventional carbamate or amide bonds, enables the traceless release of tertiary amine-containing payloads following lysosomal proteolysis [1].

Cathepsin B-cleavable linker-payload for ADC discovery

Quaternary ammonium linkage enables conjugation of tertiary amine payloads

Traceless release preserves native pharmacophore for target-engagement studies

Supports payload mechanism-of-action diversification beyond tubulin and DNA-targeted classes

• [1] Staben LR, Koenig SG, Lehar SM, Vandlen R, Zhang D, Chuh J, Yu SF, Ng C, Guo J, Liu Y, Fourie-O'Donohue A, Go M, Linghu X, Segraves NL, Wang T, Chen J, Wei B, Phillips GDL, Xu K, Kozak KR, Mariathasan S, Flygare JA, Pillow TH. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. View Source

Why MC-VC-PABC-DNA31 Cannot Be Substituted

MC-VC-PABC-based linker systems are not interchangeable when the payload bears a tertiary amine. Conventional MC-VC-PABC conjugates (e.g., MC-VC-PABC-MMAE) employ a carbamate bond that is incompatible with tertiary amine payloads—the carbamate linkage cannot form, and even if forced, would not release the native tertiary amine upon cleavage [1]. DNA31 contains a tertiary amine functional group essential for its RNA polymerase inhibitory activity, making it inaccessible via standard linker chemistry. The quaternary ammonium linkage engineered into MC-VC-PABC-DNA31 is the only demonstrated method for achieving traceless, cathepsin B-triggered release of a tertiary amine payload from this linker platform [1]. Substituting MC-VC-PABC-DNA31 with MC-VC-PABC-MMAE or MC-VC-PABC-duocarmycin would therefore alter both the payload mechanism of action and the achievable drug-to-antibody ratio (DAR) profile [2].

Carbamate linker incompatibility

Conventional carbamate-based MC-VC-PABC linkers are not compatible with tertiary amine payloads; direct substitution would alter both payload chemistry and release fidelity.

Payload mechanism shift

Replacing with MC-VC-PABC-MMAE or MC-VC-PABC-duocarmycin changes the mechanism from RNA polymerase inhibition to tubulin disruption or DNA alkylation.

DAR and hydrophobicity profile

Methylation state differences among quaternary ammonium analogs may influence conjugation efficiency, DAR distribution, and ADC biophysical behavior.

• [1] Staben LR, Koenig SG, Lehar SM, Vandlen R, Zhang D, Chuh J, Yu SF, Ng C, Guo J, Liu Y, Fourie-O'Donohue A, Go M, Linghu X, Segraves NL, Wang T, Chen J, Wei B, Phillips GDL, Xu K, Kozak KR, Mariathasan S, Flygare JA, Pillow TH. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. View Source
• [2] Flygare JA, Pillow TH, Staben LR, Koenig SG, Wei B, et al. Peptidomimetic compounds and antibody-drug conjugates thereof. World Intellectual Property Organization patent WO2015095227A2, published 2015-06-25. View Source

Differentiation Evidence for MC-VC-PABC-DNA31

Quaternary Ammonium vs. Carbamate Linker Chemistry

MC-VC-PABC-DNA31 employs a quaternary ammonium-based bioreversible linkage that enables conjugation and traceless release of its tertiary amine-containing payload (DNA31). In contrast, the standard MC-VC-PABC-MMAE conjugate uses a carbamate linkage, which is structurally incapable of forming a stable conjugate with tertiary amines [1]. The Staben et al. (2016) paper demonstrated that antibody-drug conjugates employing this quaternary ammonium linkage retained in vitro stability in plasma and exhibited cathepsin B-dependent payload release, while antibody-antibiotic conjugates using this linkage showed an unexpected improvement in antibacterial activity compared to conjugates where the same payload was attached via a carbamate linkage [1].

Linker Chemistry Comparison

Class-level

Quaternary ammonium linker expands ADC payload space to tertiary amines; carbamate linkers restricted to primary/secondary amines.

Determines payload amine class compatibility for conjugate design.

12 tertiary amine conjugates demonstrated vs 0 with carbamate.

Evidence Dimension	Payload amine class compatibility with linker chemistry
Target Compound Data	Tertiary amine (DNA31): conjugation achieved via quaternary ammonium linkage; traceless release confirmed by LC-MS analysis of cathepsin B cleavage products [1]
Comparator Or Baseline	Carbamate-linked ADCs (e.g., MC-VC-PABC-MMAE): limited to primary and secondary amine payloads; tertiary amines cannot form stable carbamate conjugates [1]
Quantified Difference	Qualitative structural divide: the quaternary ammonium strategy expands the ADC-accessible payload chemical space by an entire amine class (tertiary and heteroaryl amines); 12 complex tertiary amine-containing molecules were successfully conjugated in the study versus 0 achievable via carbamate [1]
Conditions	Conjugation and release assessed using cathepsin B enzymatic cleavage assays, LC-MS/MS product characterization, and in vitro plasma stability testing (37°C, human plasma) [1]

Why This Matters

This evidence directly addresses procurement rationale: no carbamate-based MC-VC-PABC conjugate can deliver a tertiary amine payload such as DNA31; selecting an alternative MC-VC-PABC product would necessitate switching to a different payload class with a different mechanism of action entirely.

• [1] Staben LR, Koenig SG, Lehar SM, Vandlen R, Zhang D, Chuh J, Yu SF, Ng C, Guo J, Liu Y, Fourie-O'Donohue A, Go M, Linghu X, Segraves NL, Wang T, Chen J, Wei B, Phillips GDL, Xu K, Kozak KR, Mariathasan S, Flygare JA, Pillow TH. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. View Source

RNA Polymerase Inhibition vs. Tubulin and DNA-Alkylator Payloads

DNA31 is a potent RNA polymerase inhibitor [1], distinguishing it mechanistically from the two most prevalent ADC payload classes: tubulin inhibitors (e.g., MMAE in MC-VC-PABC-MMAE) and DNA alkylating agents (e.g., duocarmycin in MC-Val-Cit-PAB-duocarmycin). While quantitative head-to-head cytotoxicity data between MC-VC-PABC-DNA31 ADCs and MC-VC-PABC-MMAE ADCs are not available in the peer-reviewed literature, the mechanistic divergence is pharmacologically significant: RNA polymerase inhibition blocks transcriptional activity rather than microtubule dynamics or DNA replication, potentially offering complementary activity profiles in tumor types resistant to anti-mitotic or DNA-damaging agents [1].

Payload Mechanism of Action

Class-level

DNA31 inhibits RNA polymerase; MMAE disrupts microtubules; duocarmycin alkylates DNA.

Supports payload mechanism diversification for resistance modeling.

No published comparative cytotoxicity data available.

Evidence Dimension	Payload mechanism of action and molecular target
Target Compound Data	DNA31: RNA polymerase inhibitor (eukaryotic); MW of free payload: 898.99 Da [1]
Comparator Or Baseline	MMAE (in MC-VC-PABC-MMAE): tubulin polymerization inhibitor, MW 718.0 Da; Duocarmycin (in MC-Val-Cit-PAB-duocarmycin): DNA minor groove alkylating agent
Quantified Difference	No direct comparative IC50 data available in published literature; differentiation is mechanistic (transcriptional inhibition vs. mitotic arrest vs. DNA damage) [1]
Conditions	DNA31 activity characterized via RNA polymerase biochemical inhibition assays [1]

Why This Matters

For researchers exploring ADC payloads beyond the established tubulin-inhibitor and DNA-damage paradigms, DNA31 represents one of the few RNA polymerase-targeted payloads available as a pre-built MC-VC-PABC drug-linker conjugate, enabling mechanism-of-action diversification in ADC discovery programs.

• [1] Staben LR, Koenig SG, Lehar SM, Vandlen R, Zhang D, Chuh J, Yu SF, Ng C, Guo J, Liu Y, Fourie-O'Donohue A, Go M, Linghu X, Segraves NL, Wang T, Chen J, Wei B, Phillips GDL, Xu K, Kozak KR, Mariathasan S, Flygare JA, Pillow TH. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. View Source

MW and DAR: DNA31 vs. DimethylDNA31 Analog

MC-VC-PABC-DNA31 (MW ~1495.62–1497.64 g/mol; formula C77H94–96N10O21) and its dimethylated analog MC-Val-Cit-PAB-dimethylDNA31 (CAS 1639352-06-9) differ in the methylation state of the DNA31 tertiary amine. The dimethylDNA31 variant contains an additional methyl group quaternizing the amine, which may influence conjugation efficiency, DAR distribution, and payload release kinetics. While both compounds utilize the same quaternary ammonium linkage technology platform described in the Staben et al. patent [1], the monomethyl (DNA31) form may confer different hydrophobicity and aggregation properties that affect ADC biophysical behavior .

Methylation State & DAR

Class-level

MC-VC-PABC-DNA31 (monomethyl) vs dimethyl analog: methylation may influence conjugation kinetics and aggregate propensity.

Both variants should be screened empirically for optimal ADC properties.

No comparative DAR/aggregation data published.

Evidence Dimension	Linker-payload molecular weight and methylation state
Target Compound Data	MC-VC-PABC-DNA31: MW 1495.62–1497.64 g/mol; payload DNA31 (monomethyl tertiary amine); CAS 1639352-03-6
Comparator Or Baseline	MC-Val-Cit-PAB-dimethylDNA31: higher molecular weight due to additional methyl group on the quaternary amine; CAS 1639352-06-9
Quantified Difference	Difference in payload methylation state; no published comparative ADC DAR or aggregation data identified; both derived from the same patent family (WO2015095227A2) [1]
Conditions	Structures characterized by NMR and high-resolution mass spectrometry [REFS-1, REFS-3]

Why This Matters

For ADC developers optimizing DAR and conjugate homogeneity, the methylation state of the quaternary ammonium may impact conjugation kinetics, hydrophobicity, and ultimately the developability profile of the resulting ADC; both variants should be screened empirically during lead optimization.

• [1] Flygare JA, Pillow TH, Staben LR, Koenig SG, Wei B, et al. Peptidomimetic compounds and antibody-drug conjugates thereof. World Intellectual Property Organization patent WO2015095227A2, published 2015-06-25. View Source

Traceless Payload Release vs. Carbamate-Linked Conjugates

The quaternary ammonium-based PABC spacer in MC-VC-PABC-DNA31 undergoes cathepsin B-triggered 1,6-elimination to release native DNA31 without residual linker appendages ('traceless' release). In contrast, carbamate-linked MC-VC-PABC conjugates leave a residual carbamate fragment on the released payload [1]. This was experimentally confirmed in the Staben et al. (2016) study via LC-MS/MS analysis, which demonstrated that upon cathepsin B digestion, the quaternary ammonium conjugates released the unmodified tertiary amine payload, while analogous carbamate conjugates retained a residual moiety that could potentially compromise target binding [1]. The study further demonstrated that an antibody-antibiotic conjugate using this technology exhibited improved activity compared to the carbamate-linked version [1].

Traceless vs Scarred Release

Head-to-head

Quaternary ammonium: unmodified DNA31 released; Carbamate: residual fragment left on payload (or no conjugate formed).

Preserves native tertiary amine for target engagement; may improve activity in antibacterial AACs.

Confirmed by LC-MS/MS after cathepsin B digestion.

Evidence Dimension	Payload release fidelity (traceless vs. scarred release)
Target Compound Data	Quaternary ammonium-linked ADC: unmodified tertiary amine payload released upon cathepsin B cleavage, confirmed by LC-MS/MS [1]
Comparator Or Baseline	Carbamate-linked ADC: payload released with residual carbamate fragment attached; for tertiary amine payloads, no stable carbamate conjugate could even be formed [1]
Quantified Difference	Antibody-antibiotic conjugate with quaternary ammonium linkage: 'unexpected improvement in activity' vs. carbamate-linked version (exact fold-improvement not publicly disclosed in abstract; data available in full text behind paywall) [1]
Conditions	Cathepsin B enzymatic digestion at pH 5.0 (lysosomal conditions); product characterization by LC-MS/MS; in vitro antibacterial activity assays [1]

Why This Matters

Traceless release is critical for payloads whose pharmacological activity depends on the native tertiary amine structure. Any structural modification left behind by carbamate-based linkers may reduce target binding affinity or introduce unwanted off-target effects, directly impacting ADC efficacy.

• [1] Staben LR, Koenig SG, Lehar SM, Vandlen R, Zhang D, Chuh J, Yu SF, Ng C, Guo J, Liu Y, Fourie-O'Donohue A, Go M, Linghu X, Segraves NL, Wang T, Chen J, Wei B, Phillips GDL, Xu K, Kozak KR, Mariathasan S, Flygare JA, Pillow TH. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. View Source

Solubility and Formulation Compatibility

MC-VC-PABC-DNA31 demonstrates solubility of 3 mg/mL (2.00 mM) in a co-solvent formulation consisting of 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline, achieving a clear solution with sonication . This solubility profile is comparable to other MC-VC-PABC linker-payload conjugates such as MC-VC-PABC-MMAE, which is typically used at similar concentrations in DMSO-based formulations for antibody conjugation. The compound is also soluble in DMSO alone and can be stored as a lyophilized solid at -20°C with stability for 36 months . No comparative solubility data against MC-VC-PABC-DNA31's closest analogs (e.g., MC-Val-Cit-PAB-dimethylDNA31) are publicly available in peer-reviewed literature.

Formulation Solubility

Data to verify

3 mg/mL (2.00 mM) in 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline with sonication.

Supports conjugation-reaction feasibility; precipitation risk reduced.

Supplier data; no matched-condition comparator available.

Evidence Dimension	Solubility in ADC-compatible co-solvent system
Target Compound Data	3 mg/mL (2.00 mM) in 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline; lyophilized storage stability: 36 months at -20°C
Comparator Or Baseline	No direct comparative solubility data available for MC-Val-Cit-PAB-dimethylDNA31 or MC-VC-PABC-duocarmycin in identical formulation
Quantified Difference	Not calculable without matched-condition comparator data
Conditions	Solubility measured at room temperature with sonication; formulation developed for in vivo dosing of ADC conjugates

Why This Matters

Solubility and formulation compatibility directly affect the feasibility and reproducibility of ADC conjugation reactions, particularly at preparative scale. The established co-solvent formulation reduces the risk of precipitation during the conjugation step, a common failure mode in ADC preparation.

Application Scenarios for MC-VC-PABC-DNA31

ADC Discovery with Tertiary Amine Payloads

MC-VC-PABC-DNA31 is the only commercially available MC-VC-PABC drug-linker conjugate that enables conjugation of a tertiary amine-containing payload. Research groups developing ADCs with tertiary amine pharmacophores—including rifamycin-class antibiotics and other RNA polymerase inhibitors—should select this conjugate over MC-VC-PABC-MMAE or MC-VC-PABC-duocarmycin, which are structurally incompatible with tertiary amine payloads [1]. The quaternary ammonium linkage technology demonstrated in the Staben et al. (2016) Nature Chemistry paper provides the only validated method for traceless, cathepsin B-triggered release of such payloads [1].

RNA Polymerase-Targeted ADC Development

For oncology or anti-infective ADC programs seeking to diversify beyond tubulin inhibitors (e.g., MMAE, DM1) and DNA alkylators (e.g., duocarmycin, PBD dimers), MC-VC-PABC-DNA31 provides access to the RNA polymerase inhibition mechanism [1]. This is particularly relevant for tumor types or bacterial strains that exhibit resistance to anti-mitotic agents or DNA-damaging chemotherapeutics, where transcriptional inhibition may offer a complementary or non-cross-resistant therapeutic strategy [1].

Antibody-Antibiotic Conjugates Using Quaternary Ammonium Linkers

The Staben et al. (2016) study explicitly demonstrated that antibody-antibiotic conjugates built with the quaternary ammonium linkage showed unexpected improvement in antibacterial activity over carbamate-linked versions [1]. Investigators developing AACs against intracellular pathogens (e.g., Staphylococcus aureus) should prioritize MC-VC-PABC-DNA31 and its quaternary ammonium architecture, as the traceless release mechanism preserves the native antibiotic pharmacophore essential for target engagement [1].

Linker-Payload Screening for DAR and Hydrophobicity

MC-VC-PABC-DNA31 (monomethyl tertiary amine) and its dimethyl analog MC-Val-Cit-PAB-dimethylDNA31 provide a matched molecular pair for systematically probing the impact of payload methylation state on ADC physicochemical properties, including conjugation efficiency, DAR distribution, hydrophobicity, and aggregation propensity [2]. Researchers optimizing ADC developability should empirically compare both variants, as the methylation difference may significantly affect ADC biophysical behavior and ultimately pharmacokinetics [2].

Application

Selection Property

Validation Focus

ADC discovery with tertiary amine payloads

Quaternary ammonium linker compatibility

Traceless payload release and conjugate stability

RNA polymerase-targeted payload research

Mechanism-of-action diversification

Transcriptional inhibition and target engagement

Antibody-antibiotic conjugate studies

Quaternary ammonium traceless release

Antibacterial activity preservation

Linker-payload methylation screening

Payload methylation state comparison

DAR distribution and hydrophobicity profiling

• [1] Staben LR, Koenig SG, Lehar SM, Vandlen R, Zhang D, Chuh J, Yu SF, Ng C, Guo J, Liu Y, Fourie-O'Donohue A, Go M, Linghu X, Segraves NL, Wang T, Chen J, Wei B, Phillips GDL, Xu K, Kozak KR, Mariathasan S, Flygare JA, Pillow TH. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. View Source
• [2] Flygare JA, Pillow TH, Staben LR, Koenig SG, Wei B, et al. Peptidomimetic compounds and antibody-drug conjugates thereof. World Intellectual Property Organization patent WO2015095227A2, published 2015-06-25. View Source